4-Chloro-1-(3-methoxypropanesulfonyl)piperidine
Overview
Description
4-Chloro-1-(3-methoxypropanesulfonyl)piperidine (4-Cl-MPSP) is a synthetic compound with potential applications in a wide range of scientific research. It is a piperidine derivative with a chloro substituent on the fourth carbon atom and a 3-methoxypropanesulfonyl group on the nitrogen atom. 4-Cl-MPSP is used in a variety of laboratory experiments due to its unique properties, including its ability to act as a ligand for certain proteins, its low toxicity, and its ability to form stable complexes with other molecules.
Scientific Research Applications
4-Chloro-1-(3-methoxypropanesulfonyl)piperidine: A Comprehensive Analysis of Scientific Research Applications
Drug Synthesis: This compound is utilized in the synthesis of various drugs due to its unique chemical structure. It can serve as a precursor or an intermediate in the creation of pharmacologically active molecules. For example, similar piperidine derivatives have been explored for their potential in treating cocaine addiction .
Organic Reactions: In organic chemistry, this compound can act as a reagent or catalyst in different reactions. Its presence can influence reaction pathways, yields, and the purity of the final products.
Molecular Building Block: The compound’s structure makes it a valuable building block in the synthesis of complex organic molecules. It can be used to introduce specific functional groups into larger molecules or to modify existing chemical structures.
Medicinal Chemistry Research: Researchers in medicinal chemistry may use this compound to design and synthesize new drug candidates with improved efficacy and safety profiles.
Chemical Biology Studies: In chemical biology, this compound could be used to probe biological systems and understand the interaction between small molecules and biological targets.
Material Science: The unique properties of this compound could be explored in material science for creating new materials with specific characteristics.
Analytical Chemistry: This compound might be used as a standard or reference material in analytical chemistry to calibrate instruments or validate methods.
Agricultural Chemistry: Potential applications in agricultural chemistry could include the synthesis of new pesticides or herbicides that contain piperidine as a core structure.
Each application mentioned above requires further detailed research and exploration to fully understand the potential of 4-Chloro-1-(3-methoxypropanesulfonyl)piperidine in these fields. The current information is based on general knowledge about similar compounds and their uses in scientific research .
properties
IUPAC Name |
4-chloro-1-(3-methoxypropylsulfonyl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18ClNO3S/c1-14-7-2-8-15(12,13)11-5-3-9(10)4-6-11/h9H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVAYKVWERZVMNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCS(=O)(=O)N1CCC(CC1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-1-(3-methoxypropanesulfonyl)piperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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